Cas no 1261476-96-3 (5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine)
5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine
-
- Inchi: 1S/C19H12F6N2/c20-18(21,22)13-5-1-11(2-6-13)16-9-15(26)10-27-17(16)12-3-7-14(8-4-12)19(23,24)25/h1-10H,26H2
- InChI Key: LMEAJORLBJGEJS-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1=CC(=CN=C1C1C=CC(C(F)(F)F)=CC=1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 476
- XLogP3: 5.2
- Topological Polar Surface Area: 38.9
5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013007464-250mg |
5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine |
1261476-96-3 | 97% | 250mg |
$504.00 | 2023-09-03 | |
| Alichem | A013007464-500mg |
5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine |
1261476-96-3 | 97% | 500mg |
$863.90 | 2023-09-03 | |
| Alichem | A013007464-1g |
5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine |
1261476-96-3 | 97% | 1g |
$1519.80 | 2023-09-03 |
5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine
Research Brief on 5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261476-96-3): Recent Advances and Applications
The compound 5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261476-96-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.
Recent studies have highlighted the compound's role as a versatile scaffold in the development of kinase inhibitors. The trifluoromethyl groups and the pyridine core contribute to its high binding affinity and selectivity, making it a promising candidate for targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting aberrant kinase activity in non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the low micromolar range.
In addition to its kinase inhibitory properties, 5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine has shown potential as a modulator of G-protein-coupled receptors (GPCRs). Research conducted by the University of Cambridge in collaboration with pharmaceutical industry partners revealed its ability to selectively bind to adenosine A2A receptors, suggesting applications in neurodegenerative disorders such as Parkinson's disease. The compound's pharmacokinetic profile, including its metabolic stability and blood-brain barrier permeability, is currently under investigation in preclinical models.
The synthetic pathways for this compound have also seen recent optimization. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is particularly relevant for industrial-scale production, addressing previous challenges in manufacturing consistency and cost-effectiveness.
Emerging applications in radiopharmaceuticals have further expanded the compound's utility. Researchers at the National Institutes of Health (NIH) have explored its use as a precursor for fluorine-18 labeled PET tracers, capitalizing on the presence of trifluoromethyl groups for facile radiolabeling. Preliminary results indicate high target specificity in imaging studies, opening new avenues for diagnostic applications in oncology.
While the therapeutic potential of 5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine is promising, challenges remain in optimizing its selectivity profile and reducing off-target effects. Current research efforts are focused on structural modifications to enhance potency while maintaining favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The compound's development trajectory suggests it may enter clinical trials within the next 2-3 years, particularly for oncology indications.
In conclusion, 5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine represents a multifaceted chemical entity with growing importance in medicinal chemistry. Its applications span from kinase inhibition to GPCR modulation and diagnostic imaging, reflecting the compound's versatility. Continued research into its mechanism of action and therapeutic potential is warranted, with particular attention to structure-activity relationship studies and translational development.
1261476-96-3 (5-Amino-2,3-bis(4-(trifluoromethyl)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)